1405-20-5

Aerosporin

In Stock

• CAS RN:
• 1405-20-5

• Formula:
• C56H100N16O17S

• InChI:
• InChI=1S/C56H98N16O13.H2O4S/c1-7-32(4)13-11-12-16-44(75)63-36(17-23-57)51(80)72-46(34(6)74)56(85)68-39(20-26-60)48(77)67-41-22-28-62-55(84)45(33(5)73)71-52(81)40(21-27-61)65-47(76)37(18-24-58)66-53(82)42(29-31(2)3)69-54(83)43(30-35-14-9-8-10-15-35)70-49(78)38(19-25-59)64-50(41)79;1-5(2,3)4/h8-10,14-15,31-34,36-43,45-46,73-74H,7,11-13,16-30,57-61H2,1-6H3,(H,62,84)(H,63,75)(H,64,79)(H,65,76)(H,66,82)(H,67,77)(H,68,85)(H,69,83)(H,70,78)(H,71,81)(H,72,80);(H2,1,2,3,4)

• InChIKey:
• HFMDLUQUEXNBOP-OLYKAHIFSA-N

• Cationic surfactant antibiotic agent. Mixture of polymyxins B1 and B2. Increases the permeability of the cell membrane. Shows bactericidal effects against Gram-negative bacteria in vivo.
  The polymyxins are cationic peptides originally isolated from B. polymyxa. They bind and kill Gram-negative bacteria. The B series of polymyxins consist of a cyclic heptapeptide and a tripeptide side chain acylated at the amino terminus by a fatty acid. Polymyxin B (sulfate) is a mixture of at least four closely related components, polymyxin B1 to B4, with polymyxin B1 and B2 being the two major components. Polymyxin B (sulfate) has rapid in vitro bactericidal activity against major multidrug-resistant Gram-negative bacteria, such as P. aeruginosa, A. baumannii, and K. pneumoniae.
  Chemical structure: peptide
  Polymyxin B Sulfate is the sulfate salt form of polymyxin B, a mixture of th...

(E)-3-(1,3-benzothiazol-2-yl)-4-(4-methoxy-3-phenylmethoxyphenyl)but-3-enoic acid

In Stock

• CAS RN:
• 721405-20-5

• Formula:
• C25H21NO4S

• InChI:
• InChI=1S/C25H21NO4S/c1-29-21-12-11-18(14-22(21)30-16-17-7-3-2-4-8-17)13-19(15-24(27)28)25-26-20-9-5-6-10-23(20)31-25/h2-14H,15-16H2,1H3,(H,27,28)/b19-13+

• InChIKey:
• VSTJYONYTZWUFM-UHFFFAOYSA-N

• (E)-3-(1,3-benzothiazol-2-yl)-4-(4-methoxy-3-phenylmethoxyphenyl)but-3-enoic acid is a useful research compound. Its molecular formula is C25H21NO4S and its molecular weight is 431.51. The purity is usually 95%.